5-Hydrazino-1-(methoxymethyl)-1h-1,2,4-triazole
Overview
Description
5-Hydrazino-1-(methoxymethyl)-1h-1,2,4-triazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a triazole derivative that has been synthesized using different methods.
Scientific Research Applications
Enzymatic Potential and Cholinesterase Inhibition
Research has explored the enzymatic potential of new triazoles, including those related to 5-Hydrazino-1-(methoxymethyl)-1H-1,2,4-Triazole, in inhibiting cholinesterase enzymes. These compounds have shown significant potential as cholinesterase inhibitors, which is relevant in the treatment of diseases like Alzheimer's (Arfan et al., 2018).
Antibacterial and Antihypertensive Properties
Another study synthesized derivatives of 1,2,4-triazino[4,5-a]indole from compounds including those similar to this compound, revealing their potential as antibacterial agents and antihypertensive drugs. These compounds were effective against a range of bacteria and also showed properties as thromboxane synthetase inhibitors (Monge et al., 1988).
Synthesis of Triazole Derivatives
A study on the efficient synthesis of triazole derivatives, including those related to this compound, highlights the potential for creating a variety of structurally diverse and biologically active triazole compounds (Shih et al., 2004).
Antimicrobial Activity
The synthesis and physical-chemical research of derivatives based on this compound have demonstrated significant antimicrobial activities. These derivatives exhibit potential as new, effective, and low-toxicity pharmaceutical agents with a broad spectrum of biological activity (Samelyuk & Kaplaushenko, 2013).
Mechanism of Action
- Lin, Q.-H., Li, Y.-C., Qi, C., Liu, W., Wang, Y., & Pang, S.-P. (2013). Nitrogen-rich salts based on 5-hydrazino-1H-tetrazole: a new family of high-density energetic materials. Journal of Materials Chemistry A, 1(23), 6927–6935
- (2017). Synthesis, Characterization and Biological Activity of New 3 … - Springer
- Lewis base promoted direct reductive hydrazination enables a straightforward and facile synthesis of 1,1-disubstituted hydrazines with very good yields. Under the catalysis of hexamethylphosphoramide (HMPA) and N,N-dimethylacetamide (DMAc), respectively, various ketones and aldehydes reacted with phenylhdrazines
properties
IUPAC Name |
[2-(methoxymethyl)-1,2,4-triazol-3-yl]hydrazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9N5O/c1-10-3-9-4(8-5)6-2-7-9/h2H,3,5H2,1H3,(H,6,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KQJFHXTYELVMAP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCN1C(=NC=N1)NN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H9N5O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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